
Technical Support Center: Peroxide Formation in
Stored Acetone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Asatone

Cat. No.: B1581699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information for the safe handling and storage of acetone to

prevent the formation of hazardous peroxides. Peroxides can form in certain organic solvents,

like acetone, upon exposure to air and light, posing a significant explosion risk, especially when

concentrated.[1] This document offers troubleshooting advice, frequently asked questions, and

detailed experimental protocols to ensure laboratory safety.

Frequently Asked Questions (FAQs)
Q1: What are peroxides and why are they dangerous in acetone?

A1: Peroxides are a class of chemical compounds containing an oxygen-oxygen single bond (-

O-O-). In acetone, these can form through a process called autoxidation when the solvent is

exposed to atmospheric oxygen.[1] These acetone peroxides, such as triacetone triperoxide

(TATP) and diacetone diperoxide (DADP), are highly unstable and can be sensitive to shock,

heat, or friction, leading to violent explosions.[2] The risk increases significantly if the peroxides

become concentrated through evaporation or distillation.[1]

Q2: How can I prevent peroxide formation in my stored acetone?

A2: To minimize peroxide formation, proper storage is crucial. Store acetone in tightly sealed,

air-impermeable, opaque containers, such as amber glass bottles, to protect it from light and

air.[3][4] It is also recommended to store it in a cool, dark, and well-ventilated area.[1][3]
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Purchasing acetone with added inhibitors, like Butylated Hydroxytoluene (BHT), can also

significantly slow down the rate of peroxide formation.[1]

Q3: How often should I test my acetone for peroxides?

A3: The frequency of testing depends on the age and storage conditions of the acetone. As a

general guideline, it is recommended to test acetone for peroxides every six months, and

always before use in procedures that involve heating or concentration, such as distillation.[5] If

the acetone is old, has been exposed to air, or if there are any visible signs of crystallization or

discoloration, it should be tested immediately and with extreme caution.[4]

Q4: What are the signs of dangerous peroxide levels in acetone?

A4: Visual inspection can sometimes reveal the presence of peroxides. Be cautious if you

observe any of the following in your container of acetone:

Crystalline solids, either suspended in the liquid or around the cap.[1][4]

Cloudiness or the formation of immiscible layers.[5]

Discoloration of the solvent.[1][4]

If any of these signs are present, do not attempt to open or move the container. Treat it as a

potential bomb and contact your institution's Environmental Health and Safety (EHS) office

immediately.[6][7]

Q5: What is a safe level of peroxides in acetone for laboratory use?

A5: While there is no universally agreed-upon "safe" limit, several guidelines exist. Generally,

peroxide concentrations below 30 ppm are considered acceptable for most uses, though for

distillation, the concentration should be as close to 0 ppm as possible.[6][8] Concentrations

between 30 ppm and 100 ppm may pose a moderate hazard, and it is advisable to treat the

acetone to remove the peroxides before use.[7][8][9] Acetone with peroxide levels above 100

ppm should be considered hazardous and disposed of promptly or decontaminated with

extreme care.[7]
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Issue Possible Cause Solution

Visible crystals or precipitate in

acetone container.

High concentration of

peroxides.

Do not move or open the

container. Contact your EHS

office immediately for

assistance with disposal.[6][7]

Peroxide test strip indicates a

high concentration (>100

ppm).

Improper storage or expired

solvent.

Do not use the acetone,

especially for distillation or

evaporation.[6] Follow the

protocol for peroxide removal

or dispose of the solvent as

hazardous waste.

Uncertainty about the age or

storage history of an acetone

container.

Potential for peroxide

formation over time.

Test the acetone for peroxides

before any use. If in doubt,

treat it as potentially

hazardous.

Need to distill acetone that

may contain peroxides.

Risk of concentrating

peroxides to explosive levels.

Never distill to dryness.[6][10]

Always test for peroxides

before distillation; the

concentration should be below

detection limits. Leave at least

10-20% of the liquid volume in

the distillation flask.[4][6]

Quantitative Data Summary
The following table summarizes key quantitative information regarding the safe handling of

acetone and peroxide formation.
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Parameter Value/Guideline Notes

Recommended Testing

Frequency

Every 6 months; before

concentration

More frequent testing is

advised for older solvents or

those stored improperly.[5]

Peroxide Concentration - Low

Hazard
< 30 ppm

Generally considered safe for

most laboratory uses, except

for distillation.[8][9]

Peroxide Concentration -

Moderate Hazard
30 - 100 ppm

Avoid concentration. Removal

of peroxides is recommended

before use.[7][8][9]

Peroxide Concentration - High

Hazard
> 100 ppm

Unacceptable for use.

Requires immediate and

careful disposal or

decontamination.[7]

Experimental Protocols
Protocol 1: Peroxide Detection using Commercial Test Strips

This protocol describes the use of commercially available peroxide test strips, a common and

convenient method for semi-quantitative peroxide detection.

Materials:

Commercial peroxide test strips (e.g., Quantofix® or MQuant®)

Sample of acetone to be tested

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Procedure:

Carefully open the container of acetone in a well-ventilated area.

Dip one test strip into the acetone for 1 second.[11]
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Shake off any excess liquid from the strip.[11]

Wait for the time specified in the manufacturer's instructions (typically 5-15 seconds).[11]

If testing an organic solvent, some manufacturers recommend adding a drop of deionized

water to the test pad after the solvent has evaporated.[11]

Compare the color of the test pad to the color scale provided with the test strips to determine

the peroxide concentration in ppm (mg/L).

Record the test date and peroxide concentration on the acetone container.

Protocol 2: Removal of Peroxides using Activated Alumina

This method is effective for removing hydroperoxides from both water-soluble and water-

insoluble solvents.

Materials:

Activated alumina (basic, 80-mesh)

Glass chromatography column (e.g., 2 cm x 33 cm)

Glass wool or fritted glass disc

Acetone containing peroxides

Collection flask

Peroxide test strips

PPE

Procedure:

Securely clamp the chromatography column in a vertical position.

Place a small plug of glass wool or ensure a fritted disc is at the bottom of the column.
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Fill the column with approximately 80 g of activated alumina for every 100-400 mL of solvent

to be treated.[3][12]

Slowly pass the acetone through the alumina column, collecting the eluent in a clean flask.

Test the collected acetone for peroxides using a test strip as described in Protocol 1.

If peroxides are still present, you may need to pass the solvent through the column a second

time or use a fresh column of alumina.

Important: The alumina will retain the peroxides. To safely dispose of the alumina, it should

be flushed with a dilute acidic solution of ferrous sulfate.[8][9]

Protocol 3: Removal of Peroxides using Ferrous Sulfate

This method is suitable for water-insoluble solvents and works by reducing the peroxides.

Materials:

Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

Concentrated sulfuric acid (H₂SO₄)

Distilled water

Separatory funnel

Acetone containing peroxides

Anhydrous magnesium sulfate or sodium sulfate

PPE

Procedure:

Prepare the ferrous sulfate solution by dissolving 60 g of FeSO₄·7H₂O in 110 mL of distilled

water, and then carefully adding 6 mL of concentrated sulfuric acid.[13]

Pour the acetone containing peroxides into a separatory funnel.
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Add an equal volume of the ferrous sulfate solution to the separatory funnel.

Stopper the funnel and shake gently, periodically venting to release any pressure.

Allow the layers to separate, then drain and discard the lower aqueous layer.

Wash the acetone layer two to three times with an equal volume of distilled water to remove

any residual acid and iron salts.

Dry the acetone by adding a suitable drying agent, such as anhydrous magnesium sulfate or

sodium sulfate, and then decanting or filtering.

Test the treated acetone for peroxides to confirm their removal.
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Caption: Workflow for the safe handling and prevention of peroxide formation in acetone.
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Caption: Decision-making logic for troubleshooting potentially peroxidized acetone.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1581699?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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